4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride

Specification

• CAS No.: 1158560-78-1
• Molecular Formula: C9H17ClN4S
• Molecular Weight: 248.78 g/mol
• IUPAC Name: 4-ethyl-3-piperidin-4-yl-1H-1,2,4-triazole-5-thione;hydrochloride
• Standard InChI: InChI=1S/C9H16N4S.ClH/c1-2-13-8(11-12-9(13)14)7-3-5-10-6-4-7;/h7,10H,2-6H2,1H3,(H,12,14);1H
• Standard InChI Key: WQMUWYJSCKJWPO-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)C2CCNCC2.Cl
• Canonical SMILES: CCN1C(=NNC1=S)C2CCNCC2.Cl

Introduction

4-Ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride is a heterocyclic compound belonging to the 1,2,4-triazole family. It is identified by the CAS number 1158560-78-1 and has alternative names such as 4-ethyl-3-piperidin-4-yl-1H-1,2,4-triazole-5-thione hydrochloride. This compound is notable for its potential applications in medicinal chemistry and pharmacology due to the bioactivity of the triazole moiety.

Safety and Hazard Information

Hazard Classification	Details
Acute Toxicity (Oral)	Harmful if swallowed (H302)
Skin Irritation	Causes skin irritation (H315)
Eye Irritation	Causes serious eye irritation (H319)
Respiratory Irritation	May cause respiratory irritation (H335)

Precautionary measures include avoiding inhalation or ingestion and wearing appropriate protective equipment when handling this compound.

Related Compounds

Several derivatives of the triazole-thiol family have been synthesized and studied for their therapeutic potential:

Compound	Application
N-(5-amino-1H-1,2,4-triazol-3-yl)pyridine derivatives	Antifungal agents
5-substituted triazolo[4,3-b]triazines	Anticancer activity

These studies highlight the versatility of the triazole core in designing bioactive molecules.

Synthesis

The synthesis of compounds like 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride typically involves multistep reactions starting from hydrazine derivatives and thiocarbonyl compounds. Specific details on its synthesis are not readily available but can be inferred from general methodologies used for similar compounds.